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Compound of Interest

Compound Name: Allyl methanesulfonate

Cat. No.: B1198069

CAS Number: 6728-21-8

Synonyms: Allyl methanesulphonate, 3-(Mesyloxy)-1-propene, Methanesulfonic acid allyl ester,
2-Propen-1-yl methanesulfonate.[1][2]

This technical guide provides an in-depth overview of allyl methanesulfonate, a reactive
chemical compound with significant applications in chemical synthesis and genetic research.
The information is intended for researchers, scientists, and professionals in drug development
and related fields.

Chemical and Physical Properties

Allyl methanesulfonate is a colorless liquid with a pungent odor.[2] It is an ester of
methanesulfonic acid and allyl alcohol, characterized by the presence of both a reactive allyl
group and a good leaving group (methanesulfonate). This dual functionality makes it a versatile
reagent in organic synthesis but also contributes to its biological reactivity. It exhibits good
solubility in common organic solvents like alcohols and ethers, with limited solubility in water.[1]

Table 1: Physical and Chemical Properties of Allyl Methanesulfonate
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Property Value Reference
Molecular Formula CaHs0s3S [1112]
Molecular Weight 136.17 g/mol [1]
Appearance Colorless liquid [2]

Boiling Point 220.45 °C (estimate) [2]

Flash Point 93.6 °C (estimate) [2]

Density 1.283 g/cm3 (estimate) [2]

Vapor Pressure 0.0962 mmHg at 25 °C [2]
Refractive Index 1.4640 (estimate) [2]

Synthesis

The primary method for synthesizing allyl methanesulfonate is the reaction of allyl alcohol
with methanesulfonyl chloride.[1] This reaction is typically carried out in the presence of a
tertiary amine base, such as triethylamine, in an aromatic organic solvent. The tertiary amine
acts as a scavenger for the hydrochloric acid byproduct. The crude product is then typically
washed with an aqueous solution of a weak base, like an alkali metal carbonate, to remove
impurities and excess reagents, yielding a product with high thermal stability.

General Synthesis Workflow for Allyl Methanesulfonate.

Experimental Protocol: General Synthesis of Alkyl
Methanesulfonates

While a specific, detailed protocol for allyl methanesulfonate is not readily available in the
cited literature, a general procedure for the synthesis of alkyl methanesulfonates can be
adapted.

o Reaction Setup: Under a nitrogen atmosphere, a mixture of the alkyl alcohol (in this case,
allyl alcohol) and methanesulfonyl chloride is prepared in an aromatic organic solvent. The
mixture is typically cooled to a temperature between 10-15 °C.
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o Addition of Base: A tertiary amine is added dropwise to the cooled mixture while maintaining
the temperature.

e Reaction: The reaction mixture is stirred at a controlled temperature for a set period to
ensure the completion of the reaction.

o Workup: The resulting solution containing the crude alkyl methanesulfonate is washed with
an aqueous solution of an alkali metal carbonate. This step is crucial for removing acidic
byproducts and excess reagents, which contributes to the thermal stability of the final
product.

« |solation: The organic layer is separated, dried, and the solvent is removed under reduced
pressure to yield the purified alkyl methanesulfonate.

Spectroscopic Data

Detailed, publicly available spectra for allyl methanesulfonate are scarce. However, based on
its structure, the expected spectroscopic features can be predicted.

Table 2: Predicted Spectroscopic Data for Allyl Methanesulfonate
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Expected Chemical Shift /

Spectroscopy Feature R G
1H NMR -CHs (methanesulfonyl) ~3.0 ppm (singlet)
-CH:- (allylic) ~4.6 ppm (doublet)

=CHz2 (vinylic) ~5.3-5.4 ppm (multiplet)

=CH- (vinylic) ~5.9 ppm (multiplet)

3C NMR -CHs (methanesulfonyl) ~38 ppm

-CH:- (allylic) ~70 ppm

=CHz2 (vinylic) ~120 ppm

=CH- (vinylic) ~132 ppm

IR Spectroscopy C=C stretch (alkene) ~1645 cm1

S=0 stretch (sulfonate) ~1350 cm~tand ~1175 cm~1

C-O stretch (ester) ~1000 cm™1

Mass Spectrometry Molecular lon [M]* m/z 136

Biological Activity and Mechanism of Action

Allyl methanesulfonate is a known alkylating agent, a class of compounds that are genotoxic
and often carcinogenic. Its biological activity stems from its ability to covalently modify
nucleophilic sites in cellular macromolecules, most importantly DNA.

The methanesulfonate group is an excellent leaving group, facilitating the alkylation of DNA
bases by the allyl group. Studies have shown that allyl methanesulfonate binds directly to
DNA, forming various DNA adducts.[3] The primary targets for alkylation on the DNA bases are
the nitrogen and oxygen atoms. Identified adducts include 3-allyladenine, Né-allyladenine, N2-
allylguanine, 7-allylguanine, and O®-allylguanine.[3]
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Mechanism of Allyl Methanesulfonate-Induced DNA Damage.

The formation of these adducts can disrupt DNA replication and transcription, leading to
mutations if not repaired. This mutagenic potential is the basis for its use in genetic research. If
the DNA damage is extensive, it can trigger cellular senescence or programmed cell death
(apoptosis).

Signaling Pathways
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The cellular response to DNA damage induced by alkylating agents like allyl
methanesulfonate is complex and involves multiple signaling pathways. While specific studies
on allyl methanesulfonate are limited, the general pathways activated by DNA alkylating
agents are well-documented. DNA damage is recognized by sensor proteins, which in turn
activate a cascade of kinases, such as ATM and ATR. These kinases phosphorylate a host of
downstream targets, including the tumor suppressor protein p53.

Activation of p53 can lead to the transcriptional upregulation of genes involved in cell cycle
arrest (e.g., p21), allowing time for DNA repair. If the damage is irreparable, p53 can initiate
apoptosis by upregulating pro-apoptotic proteins like Bax. There is also evidence for p53-
independent apoptotic pathways in response to some alkylating agents, which may involve the
activation of caspase-2 and the mitochondrial apoptotic pathway.

Toxicology and Safety

Allyl methanesulfonate is classified as a hazardous substance. It is suspected of causing
cancer and genetic defects.[1] It is also harmful if swallowed and causes severe skin burns and
eye damage.[1]

Table 3: Toxicological Data for Allyl Methanesulfonate

Test Species Route Dose Effect Reference
) 540 ] )
TDLo Mouse Skin Tumorigenic
mg/kg/10W-I

TDLo (Lowest Published Toxic Dose)

Due to its hazardous nature, strict safety precautions must be followed when handling allyl
methanesulfonate. Work should be conducted in a well-ventilated fume hood, and appropriate
personal protective equipment, including gloves, safety goggles, and a lab coat, must be worn.

Experimental Protocol: Mutagenicity Testing (Ames
Test)
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Allyl methanesulfonate is used as a mutagen in genetic research, and its mutagenic potential
can be assessed using the Ames test. This assay uses several strains of the bacterium
Salmonella typhimurium with mutations in the genes required to synthesize the amino acid
histidine.

o Preparation: A fresh culture of the desired Salmonella tester strain is prepared.

o Exposure: A small volume of the bacterial culture is mixed with a solution of allyl
methanesulfonate at various concentrations. A component of liver extract (S9 mix) can be
included to assess the mutagenicity of metabolic products.

e Plating: The mixture is plated on a minimal agar medium that lacks histidine.
 Incubation: The plates are incubated at 37 °C for 48-72 hours.

e Analysis: Only bacteria that have undergone a reverse mutation (reversion) to regain the
ability to synthesize histidine will grow and form colonies. The number of revertant colonies is
counted and compared to a negative control to determine the mutagenic potential of the
substance. A dose-dependent increase in the number of revertant colonies indicates a
mutagenic effect.

Applications

The primary applications of allyl methanesulfonate are in:

» Organic Synthesis: As an alkylating agent, it is used to introduce the allyl group into various
molecules, serving as a building block for more complex chemical structures.

e Genetic Research: Its mutagenic properties make it a useful tool for inducing mutations in
DNA.[2] This allows researchers to study gene function, the effects of mutations, and the
mechanisms of DNA repair.[2]

Conclusion

Allyl methanesulfonate is a reactive and hazardous chemical with important applications in
both chemical synthesis and biological research. Its utility as an allylating agent and a mutagen
is well-established. Researchers and professionals working with this compound must have a
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thorough understanding of its chemical properties, biological activity, and associated hazards to
ensure its safe and effective use. Further research into its specific interactions with cellular
signaling pathways could provide deeper insights into the mechanisms of DNA damage and
repair.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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